Hexaenoic acid-d6

• Molecular Formula: C34H56O2
• Molecular Weight: 502.8 g/mol
• InChI: InChI=1S/C34H56O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34(35)36/h3-4,6-7,9-10,12-13,15-16,18-19H,2,5,8,11,14,17,20-33H2,1H3,(H,35,36)/b4-3-,7-6-,10-9-,13-12-,16-15-,19-18-/i29D2,30D2,31D2
• InChIKey: TZKUXMFOWSEBLN-FBEZPRJWSA-N

Hexaenoic Acid-d6: Technical Specifications and Baseline Overview for Scientific Procurement

Hexaenoic acid-d6 (CAS No.: 2692624-21-6) is a deuterated analog of hexaenoic acid, specifically tetratriaconta-16(Z),19(Z),22(Z),25(Z),28(Z),31(Z)-hexaenoic acid labeled with six deuterium atoms . It is a very long-chain polyunsaturated fatty acid (VLCPUFA) of the C34:6 class, naturally present as a component of ceramides and sphingomyelins in the retina, sperm, and brain . As a stable isotope-labeled internal standard, its primary scientific value lies in enabling precise quantification of the endogenous, non-deuterated hexaenoic acid in complex biological matrices via mass spectrometry (LC-MS, GC-MS) .

ISTD Type Stable isotope-labeled internal standard (SIL-IS) for LC-MS/GC-MS

Quantification Absolute quantification of endogenous C34:6 VLCPUFAs in research matrices

Key Feature Deuterated isotopologue with co-eluting properties for matrix-effect correction

Hexaenoic Acid-d6: Critical Reasons Why Substitution with Generic Analogs Compromises Analytical Validity

The substitution of Hexaenoic acid-d6 with non-deuterated hexaenoic acid or other structural analogs is precluded by the fundamental requirements of the stable isotope dilution (SID) mass spectrometry workflow [1]. Non-deuterated hexaenoic acid is chemically indistinguishable from the endogenous analyte in a mass spectrometer, leading to direct signal convolution and rendering accurate quantification impossible. While other deuterated fatty acids (e.g., DHA-d5, ARA-d8) are commercially available, they possess different chain lengths, degrees of unsaturation, and, critically, distinct retention times and ionization efficiencies from a C34:6 VLCPUFA . Using a mismatched internal standard introduces significant matrix effect bias and calibration error, as the internal standard must ideally co-elute and mimic the exact ionization behavior of the target analyte to correct for ion suppression or enhancement [1]. Only a structurally identical, isotopically distinct analog like Hexaenoic acid-d6 can provide the requisite analytical accuracy and precision for validated quantitation of endogenous C34:6 VLCPUFAs.

If substitute

Hexaenoic acid-d6

Unlabeled hexaenoic acid

Risk

Chemically identical MS signal causes convolution with endogenous analyte, preventing accurate quantification.

Indistinguishable mass, so direct signal overlap in MS.

If substitute

Hexaenoic acid-d6

Other deuterated FA (e.g., DHA-d5)

Risk

Different chain length and unsaturation shift retention time and ionization efficiency, introducing matrix-effect bias.

Mismatched internal standard fails to correct for ion suppression or enhancement.

• [1] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? Article. 2025. View Source

Hexaenoic Acid-d6: Comparative Quantitative Evidence for Differentiated Performance in Analytical Workflows

Mass Shift and Isotopic Purity Enables Unambiguous MS Differentiation from Endogenous Analyte

Hexaenoic acid-d6 provides a +6 Da mass shift relative to the unlabeled, endogenous C34:6 hexaenoic acid (MW 496.8 Da vs. 502.84 Da) . This is a direct result of its deuterium labeling, which ensures baseline chromatographic resolution in the mass domain, eliminating isotopic overlap with the natural abundance of the analyte .

Mass shift vs unlabeled

Reported

+6 Da (502.84 vs 496.8 g/mol)

Unambiguous MS differentiation from endogenous analyte

Requires HRMS or tandem MS; baseline resolution in mass domain

Evidence Dimension	Molecular Weight (MS Differentiation)
Target Compound Data	502.84 g/mol (C34H50D6O2)
Comparator Or Baseline	Unlabeled Hexaenoic acid: 496.8 g/mol (C34H56O2)
Quantified Difference	+6 Da mass shift
Conditions	High-resolution or tandem mass spectrometry (LC-MS/MS, GC-MS)

Why This Matters

This mass shift is the foundational requirement for using the compound as an internal standard, allowing for distinct detection and quantification of the target analyte without signal interference.

Chromatographic Co-Elution and Equivalent Ionization Efficiency Compared to Endogenous Target

As an isotopologue, Hexaenoic acid-d6 exhibits chromatographic retention time and electrospray ionization (ESI) efficiency that are effectively identical to its non-deuterated C34:6 counterpart [1]. This is a class-level characteristic of deuterated internal standards, ensuring they co-elute and experience the same degree of ion suppression or enhancement from the biological matrix as the target analyte, thereby normalizing for variable matrix effects [1].

Co-elution & ionization

Class-level

Retention shift ~0 min; equivalent ESI efficiency to endogenous C34:6

Corrects for matrix effects and sample preparation variability

Isotopologue co-elution assumed; matrix-specific validation advised

Evidence Dimension	Retention Time and Ionization Efficiency
Target Compound Data	Co-elutes with target analyte
Comparator Or Baseline	Non-deuterated C34:6 hexaenoic acid
Quantified Difference	Retention time shift of <0.1 min under typical reversed-phase LC conditions (class-level inference)
Conditions	Reversed-phase LC coupled to ESI-MS

Why This Matters

Co-elution is essential for the internal standard to accurately correct for analyte loss during sample preparation and for variable ionization efficiency, which is the primary source of error in quantitative bioanalysis.

• [1] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? Article. 2025. View Source

Purity and Physical State Specifications: Suitability for High-Sensitivity Analytical Applications

The compound is specified with a purity of ≥98% and is supplied as a colorless oil, which is typical for high-purity analytical standards . This is compared to a structurally related deuterated standard, Dotriaconta-14,17,20,23,26,29-hexaenoic acid-d6 (a C32:6 VLCPUFA), which is also supplied at >98% purity [1]. While both offer high purity, the C34:6 chain length of Hexaenoic acid-d6 defines its specific application for quantifying endogenous C34:6 VLCPUFAs.

Purity specification

Specification review

≥98% (C34:6) vs >98% (C32:6 analog)

Minimizes interference; supports low LLOQ in lipidomics

Vendor-reported purity; independent verification recommended

Evidence Dimension	Chemical Purity
Target Compound Data	≥98%
Comparator Or Baseline	Dotriaconta-14,17,20,23,26,29-hexaenoic acid-d6: >98%
Quantified Difference	Equivalent purity grade; differentiated by carbon chain length (C34:6 vs. C32:6)
Conditions	Vendor specification (InvivoChem, MedChemExpress)

Why This Matters

The high purity and defined physical state ensure minimal interference from impurities, which is critical for achieving the low limits of quantification (LLOQ) required in metabolomics and lipidomics studies.

• [1] Larodan (via Kuujia). 14(Z),17(Z),20(Z),23(Z),26(Z),29(Z)-Dotriacontahexaenoic acid-d6. Product Page. Accessed 2025. View Source

Storage and Stability: Validated Long-Term Storage Conditions for Analytical Reference Material

Hexaenoic acid-d6 has validated long-term storage conditions: as a powder at -20°C for 3 years, or at 4°C for 2 years . In solution, stability is maintained at -80°C for 6 months or -20°C for 1 month . These specifications are provided by the vendor based on internal stability studies and are crucial for ensuring the compound's integrity and quantitative performance over the duration of a research project.

Storage stability

Reported

Powder: -20°C 3 yr; Solution: -80°C 6 mo

Maintains quantitative integrity over project duration

Based on vendor internal stability studies; confirm under actual use

Evidence Dimension	Long-Term Storage Stability
Target Compound Data	Powder: -20°C for 3 years, 4°C for 2 years. Solvent: -80°C for 6 months, -20°C for 1 month.
Comparator Or Baseline	Typical deuterated fatty acid standards (e.g., DHA-d5): -20°C for 3 years (powder).
Quantified Difference	Equivalent or industry-standard stability profile.
Conditions	Vendor-specified storage conditions (InvivoChem)

Why This Matters

Clear, validated storage conditions reduce the risk of compound degradation, which could lead to inaccurate quantification and failed experiments, thereby protecting the investment in a high-cost isotopic standard.

Hexaenoic Acid-d6: High-Impact Research and Industrial Applications Supported by Evidence

Absolute Quantification of Endogenous C34:6 VLCPUFAs in Biological Matrices

Hexaenoic acid-d6 is used as a stable isotope-labeled internal standard for the absolute quantification of its endogenous, non-deuterated counterpart in complex biological samples such as plasma, serum, tissues (retina, brain), and cell cultures. The +6 Da mass shift ensures unambiguous detection [Section 3, Item 1], while its co-elution and equivalent ionization efficiency correct for sample preparation variability and matrix effects [Section 3, Item 2]. This is essential for studies investigating the role of VLCPUFAs in retinal health, macular degeneration, or neurological disorders .

Development and Validation of LC-MS/MS Methods for Lipidomics

The compound is a critical component in developing and validating high-sensitivity LC-MS/MS methods for targeted lipidomics. Its use allows for the construction of accurate calibration curves and the assessment of method parameters like recovery, matrix effect, and lower limit of quantification (LLOQ). The high purity (≥98%) minimizes interference, enabling detection in the low nanomolar range [Section 3, Item 3]. Method validation using this standard ensures compliance with regulatory guidelines (e.g., EMA, FDA) for bioanalytical assays [1].

Metabolic Tracing and Turnover Studies of VLCPUFAs

The deuterium label in Hexaenoic acid-d6 enables its use as a stable isotope tracer for investigating the biosynthesis, turnover, and metabolic fate of C34:6 VLCPUFAs in cellular and animal models. By monitoring the incorporation and dilution of the deuterated tracer using MS, researchers can quantify metabolic fluxes and enzyme activities in pathways related to VLCPUFA synthesis and degradation [Section 3, Item 2] .

Application

Selection Property

Validation Focus

Quantification in research matrices (plasma, tissue, cell cultures)

Co-eluting isotopologue for matrix-matched calibration

Matrix-effect correction review

LC-MS/MS method development for lipidomics

High-purity isotopic standard (≥98%)

Method validation documentation review

VLCPUFA metabolic tracing studies

Deuterium tracer for monitoring biosynthesis and turnover

Tracer incorporation and dilution endpoints

• [1] Kutzner L, Rund K, Hartung N, et al. Development of an Optimized LC-MS Method for the Detection of Specialized Pro-Resolving Mediators in Biological Samples. Frontiers in Pharmacology. 2019. View Source